molecular formula C9H10BrNO3 B8159204 1-Bromo-2-isopropoxy-3-nitrobenzene

1-Bromo-2-isopropoxy-3-nitrobenzene

Cat. No. B8159204
M. Wt: 260.08 g/mol
InChI Key: QOPKYHXJEDTKJQ-UHFFFAOYSA-N
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Description

1-Bromo-2-isopropoxy-3-nitrobenzene is a useful research compound. Its molecular formula is C9H10BrNO3 and its molecular weight is 260.08 g/mol. The purity is usually 95%.
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properties

IUPAC Name

1-bromo-3-nitro-2-propan-2-yloxybenzene
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InChI

InChI=1S/C9H10BrNO3/c1-6(2)14-9-7(10)4-3-5-8(9)11(12)13/h3-6H,1-2H3
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InChI Key

QOPKYHXJEDTKJQ-UHFFFAOYSA-N
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Canonical SMILES

CC(C)OC1=C(C=CC=C1Br)[N+](=O)[O-]
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Molecular Formula

C9H10BrNO3
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Molecular Weight

260.08 g/mol
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Synthesis routes and methods

Procedure details

1.23 g of potassium carbonate, 14.6 g of caesium carbonate, 22 ml of dimethylformamide and 1.0 g of 2-bromo-6-nitrophenol are successively introduced into a three-necked round-bottomed flask under argon. The resulting suspension is stirred at ambient temperature for 10 min, and then 0.91 ml of 2-iodopropane is added in one go. The round-bottomed flask is rinsed with 10 ml of dimethylformamide and then the reaction mixture is heated at 40° C. for 48 h. After cooling to ambient temperature, the mixture is treated with 50 ml of water and extracted four times with 30 ml of ethyl acetate. The organic extracts are combined and washed with 30 ml of saturated brine and then 30 ml of water. The organic phase is then dried over magnesium sulfate and then concentrated to dryness under reduced pressure. The residue is purified by chromatography on a 30 g silica cartridge, elution being carried out with a 95/5 v/v cyclohexane/ethyl acetate mixture at a flow rate of 30 ml/min, so as to obtain 1.04 g of 1-bromo-2-isopropoxy-3-nitrobenzene in the form of a yellow oil.
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1.23 g
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14.6 g
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1 g
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22 mL
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0.91 mL
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